Cas no 790646-62-7 (4-(trifluoromethyl)-1,2,3,6-tetrahydropyridine)

• Product Name: 4-(trifluoromethyl)-1,2,3,6-tetrahydropyridine
• CAS No: 790646-62-7
• MF: C₆H₈F₃N
• MW: 151.129631996155
• MDL: MFCD18800814
• CID: 555248
• PubChem ID: 26985655
• Update Time: 2025-11-02

4-(trifluoromethyl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,1,2,3,6-tetrahydro-4-(trifluoromethyl)-
• LogP
• 1,2,3,6-tetrahydro-4-(trifluoromethyl)Pyridine
• 4-(Trifluoromethyl)-1,2,3,6-tetrahydropyridine
• Pyridine, 1,2,3,6-tetrahydro-4-(trifluoromethyl)- (9CI)
• 4-Trifluoromethyl-1,2,3,6-tetrahydro-pyridine
• EN300-149509
• SCHEMBL13451931
• PDOWUEWDTGKXGZ-UHFFFAOYSA-O
• 790646-62-7
• FT-0733874
• AKOS023777948
• 4-(trifluoromethyl)-1,2,3,6-tetrahydropyridine

• MDL： MFCD18800814
• Inchi： 1S/C6H8F3N/c7-6(8,9)5-1-3-10-4-2-5/h1,10H,2-4H2
• InChI Key： PDOWUEWDTGKXGZ-UHFFFAOYSA-N
• SMILES： FC(C1=CCNCC1)(F)F

Computed Properties

• Exact Mass: 151.06088375g/mol
• Monoisotopic Mass: 151.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines

Additional information on 4-(trifluoromethyl)-1,2,3,6-tetrahydropyridine

4-(Trifluoromethyl)-1,2,3,6-tetrahydropyridine (CAS 790646-62-7): A Versatile Fluorinated Building Block in Modern Chemistry

In the realm of fluorinated heterocyclic compounds, 4-(trifluoromethyl)-1,2,3,6-tetrahydropyridine (CAS 790646-62-7) has emerged as a structurally unique and synthetically valuable scaffold. This partially saturated pyridine derivative combines the electronic effects of a trifluoromethyl group with the reactivity profile of a 1,2,3,6-tetrahydropyridine core, making it particularly attractive for pharmaceutical and agrochemical applications.

The growing interest in CF3-containing compounds reflects broader industry trends toward fluorine-based drug discovery, as evidenced by recent market analyses showing that over 30% of newly approved small molecule drugs contain at least one fluorine atom. As a trifluoromethylated nitrogen heterocycle, this compound addresses multiple current research priorities in medicinal chemistry, including metabolic stability enhancement and bioavailability improvement.

Structural analysis reveals that the 4-(trifluoromethyl)-1,2,3,6-tetrahydropyridine scaffold offers several distinctive features: (1) The electron-withdrawing CF3 group at the 4-position significantly alters the electronic distribution of the ring system; (2) The partially unsaturated nature provides opportunities for selective functionalization; (3) The basic nitrogen atom serves as an excellent handle for salt formation and further derivatization. These characteristics explain its increasing adoption in lead optimization programs across major pharmaceutical companies.

From a synthetic chemistry perspective, 790646-62-7 serves as a versatile intermediate for constructing more complex architectures. Recent literature demonstrates its utility in: (1) Palladium-catalyzed cross-coupling reactions to access diverse arylated derivatives; (2) Nucleophilic addition reactions exploiting the imine-like character of certain tautomeric forms; (3) Ring expansion strategies to prepare seven-membered nitrogen heterocycles. The compound's compatibility with modern flow chemistry conditions has further enhanced its appeal to process chemists.

The physicochemical properties of 4-(trifluoromethyl)-1,2,3,6-tetrahydropyridine contribute to its growing importance in drug design. With a calculated logP of approximately 1.8 and polar surface area of 12Ų, this scaffold offers an optimal balance between lipophilicity and solubility - a crucial consideration in contemporary CNS drug development where blood-brain barrier penetration must be carefully modulated. Additionally, the metabolic stability imparted by the trifluoromethyl group aligns with current strategies to reduce hepatic clearance.

In material science applications, derivatives of CAS 790646-62-7 have shown promise as components in: (1) Liquid crystal formulations where the CF3 group influences mesophase behavior; (2) Electron-transport materials for organic light-emitting diodes (OLEDs); (3) Polymer modifiers enhancing thermal stability. The compound's unique dipole moment (estimated at 2.5-3.0 Debye) makes it particularly interesting for advanced material applications.

Quality control considerations for 4-(trifluoromethyl)-1,2,3,6-tetrahydropyridine typically involve HPLC analysis with UV detection (λ~210nm) and careful monitoring of residual solvents. Modern analytical techniques like LC-MS and 19F NMR have become indispensable tools for characterizing this compound and its derivatives, with the fluorine spectrum proving especially valuable for assessing purity and identifying byproducts.

The commercial availability of 790646-62-7 has expanded significantly in recent years, reflecting growing demand from both academic and industrial researchers. Current market trends indicate particular interest from: (1) Contract research organizations specializing in fluorine chemistry; (2) Pharmaceutical companies pursuing GPCR-targeted therapeutics; (3) Agrochemical firms developing next-generation crop protection agents. Pricing intelligence suggests the compound remains competitively positioned among similar fluorinated building blocks.

From a regulatory standpoint, 4-(trifluoromethyl)-1,2,3,6-tetrahydropyridine presents no significant handling concerns when proper laboratory practices are followed. Standard precautions for handling organic bases apply, including use of appropriate personal protective equipment and adequate ventilation. The compound's stability profile allows for storage at ambient temperature under inert atmosphere for extended periods.

Future research directions for this scaffold are likely to focus on: (1) Developing more sustainable synthetic routes employing catalytic fluorination methods; (2) Exploring its potential in proteolysis targeting chimeras (PROTACs); (3) Investigating applications in bioorthogonal chemistry. The continued evolution of fluorine-specific synthetic methodologies promises to further enhance the utility of this versatile intermediate.

In conclusion, 4-(trifluoromethyl)-1,2,3,6-tetrahydropyridine (CAS 790646-62-7) represents a compelling example of how strategic incorporation of fluorine atoms can unlock new possibilities in heterocyclic chemistry. Its unique combination of electronic effects, synthetic versatility, and favorable physicochemical properties ensures its ongoing relevance across multiple disciplines, from medicinal chemistry to advanced materials science.